Cas no 1000381-57-6 (1-4-(1H-pyrazol-1-yl)phenylpropan-2-one)

• Product Name: 1-4-(1H-pyrazol-1-yl)phenylpropan-2-one
• CAS No: 1000381-57-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 2120212
• PubChem ID: 59323905
• Update Time: 2025-05-21

1-4-(1H-pyrazol-1-yl)phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-pyrazol-1-yl-phenyl)-propan-2-one
• WNVXNIQXGPMQPQ-UHFFFAOYSA-N
• 1-[4-(Pyrazol-1-yl)phenyl]propan-2-one
• 1-4-(1H-pyrazol-1-yl)phenylpropan-2-one

• Inchi： 1S/C12H12N2O/c1-10(15)9-11-3-5-12(6-4-11)14-8-2-7-13-14/h2-8H,9H2,1H3
• InChI Key： WNVXNIQXGPMQPQ-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC(=CC=1)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-4-(1H-pyrazol-1-yl)phenylpropan-2-one

Chemical Profile of 1-4-(1H-pyrazol-1-yl)phenylpropan-2-one (CAS No. 1000381-57-6)

1-4-(1H-pyrazol-1-yl)phenylpropan-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 1000381-57-6, this compound represents a fusion of pyrazole and phenylpropanone moieties, which are both well-documented scaffolds in medicinal chemistry. The pyrazole ring, in particular, is renowned for its versatility as a pharmacophore, contributing to the development of numerous therapeutic agents across various disease categories.

The structural motif of 1-4-(1H-pyrazol-1-yl)phenylpropan-2-one positions it as a candidate for further exploration in drug discovery, particularly in the context of modulating enzyme inhibition and receptor binding. Recent advancements in computational chemistry have enabled the virtual screening of such compounds against large databases of biological targets, identifying promising candidates for experimental validation. This approach has been instrumental in accelerating the discovery pipeline for novel therapeutics.

In recent years, there has been a surge in interest regarding the pharmacological potential of pyrazole derivatives. Studies have demonstrated that substituents on the pyrazole ring can significantly influence the binding affinity and selectivity of a compound towards its target. The presence of a phenylpropanone group in 1-4-(1H-pyrazol-1-yl)phenylpropan-2-one adds an additional layer of complexity, potentially enhancing its interaction with biological macromolecules through both hydrophobic and hydrogen bonding interactions.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for enzymes involved in inflammatory pathways. The pyrazole moiety is known to exhibit anti-inflammatory properties by modulating key signaling cascades such as NF-κB and MAPK. Furthermore, the phenylpropanone group may contribute to improved solubility and bioavailability, which are critical factors in drug design. These combined features make 1-4-(1H-pyrazol-1-yl)phenylpropan-2-one an attractive candidate for further investigation.

Experimental studies have begun to explore the biological activity of 1-4-(1H-pyrazol-1-yl)phenylpropan-2-one, with initial results suggesting promising interactions with several targets relevant to metabolic disorders and neurodegenerative diseases. For instance, preliminary assays have indicated that this compound may inhibit the activity of certain kinases implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier has been investigated, raising possibilities for therapeutic applications in central nervous system disorders.

The synthesis of 1-4-(1H-pyrazol-1-yl)phenylpropan-2-one has been optimized to ensure high yield and purity, employing state-of-the-art synthetic methodologies. The reaction pathway involves condensation reactions between appropriately substituted pyrazole derivatives and phenylpropenone precursors under controlled conditions. Advances in green chemistry principles have also been incorporated into its synthesis, minimizing waste and improving atom economy.

The chemical stability of 1-4-(1H-pyrazol-1-yl)phenylpropan-2-one under various storage conditions has been thoroughly evaluated. Stability studies indicate that the compound remains intact under ambient temperature for extended periods when stored in inert atmospheres. This stability is crucial for its practical application in pharmaceutical formulations and further research endeavors.

Future directions for research on 1-4-(1H-pyrazol-1-yl)phenylpropan-2-one include exploring its mechanism of action at a molecular level through spectroscopic techniques such as NMR and mass spectrometry. Additionally, structure-based drug design approaches can be employed to refine its scaffold for enhanced potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to drive these investigations forward.

The growing body of evidence supporting the therapeutic potential of heterocyclic compounds like 1-(4-(pyrazol-l H - yl)phenyl)-3-buten - 2 - one (CAS No: 1000381576) underscores their importance in modern drug discovery. As computational tools continue to evolve, virtual screening methods will play an increasingly pivotal role in identifying novel derivatives with optimized pharmacological profiles. This compound exemplifies how integrating diverse chemical moieties can yield promising candidates for further development.

In conclusion, 4 -( Pyrazol - 5 - yl ) phen yl ) prop an - 2 - one ( CAS N o : 1000381576 ) represents a significant advancement in medicinal chemistry due to its unique structural features and demonstrated biological activities . Its potential applications span multiple therapeutic areas , making it a valuable asset in ongoing drug development initiatives . Continued research into this compound promises to yield further insights into its mechanisms of action and potential clinical utility .